Cas no 2613388-71-7 (2-methylcyclobutane-1,3-diol, Mixture of diastereomers)

• Product Name: 2-methylcyclobutane-1,3-diol, Mixture of diastereomers
• CAS No: 2613388-71-7
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• MDL: MFCD33032136
• CID: 5663950
• PubChem ID: 58875470
• Update Time: 2025-05-23

2-methylcyclobutane-1,3-diol, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-27735950
• SCHEMBL16499756
• 2613388-71-7
• 2-methylcyclobutane-1,3-diol
• 2-methylcyclobutane-1,3-diol, Mixture of diastereomers

• MDL： MFCD33032136
• Inchi： 1S/C5H10O2/c1-3-4(6)2-5(3)7/h3-7H,2H2,1H3
• InChI Key： WURCECLRQBMYHM-UHFFFAOYSA-N
• SMILES： OC1CC(C1C)O

Computed Properties

• Exact Mass: 102.068079557g/mol
• Monoisotopic Mass: 102.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-methylcyclobutane-1,3-diol, Mixture of diastereomers

Introduction to 2-methylcyclobutane-1,3-diol, Mixture of diastereomers (CAS No: 2613388-71-7)

2-methylcyclobutane-1,3-diol, Mixture of diastereomers, identified by the Chemical Abstracts Service Number (CAS No) 2613388-71-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This mixture of diastereomers features a cyclobutane core substituted with a methyl group and two hydroxyl groups at the 1 and 3 positions, respectively. The unique stereochemical arrangement of these diastereomers imparts distinct chemical properties that make this compound a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in drug discovery.

The stereochemistry of 2-methylcyclobutane-1,3-diol is a critical aspect of its molecular behavior. The presence of two chiral centers in the molecule leads to the formation of four possible stereoisomers, out of which the mixture primarily consists of two diastereomers. This stereochemical diversity influences the compound's reactivity, solubility, and interaction with biological targets. Recent advancements in asymmetric synthesis have enabled researchers to manipulate these stereochemical outcomes with greater precision, opening new avenues for the development of chiral drugs and catalysts.

In the realm of pharmaceutical research, 2-methylcyclobutane-1,3-diol has been explored as a building block for more complex molecules. Its cyclobutane ring provides a rigid scaffold that can be functionalized to create novel pharmacophores. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors or as modulators of G-protein coupled receptors (GPCRs). The hydroxyl groups on the molecule offer opportunities for further derivatization through esterification, etherification, or oxidation reactions, allowing for the creation of diverse chemical libraries.

Recent studies have highlighted the importance of mixture of diastereomers in drug development. Unlike enantiomerically pure compounds, mixtures of diastereomers can exhibit different biological activities and pharmacokinetic profiles. This complexity can be leveraged to design drugs with enhanced specificity or reduced side effects. For example, a mixture of diastereomers might show preferential binding to certain enzyme targets while minimizing interactions with off-target proteins. This concept aligns with the growing trend in pharmaceutical innovation towards developing multicomponent drug candidates.

The synthesis of 2-methylcyclobutane-1,3-diol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic methodologies often employ transition metal catalysis to facilitate key transformations. Palladium and copper catalysts have been particularly effective in constructing cyclobutane derivatives due to their ability to promote C-C bond formations under mild conditions. Additionally, biocatalytic approaches using engineered enzymes have emerged as sustainable alternatives to traditional synthetic methods.

From a computational chemistry perspective, 2-methylcyclobutane-1,3-diol serves as an excellent model system for studying molecular interactions. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations can provide insights into how this compound interacts with biological macromolecules like proteins and nucleic acids. These studies are crucial for understanding its potential role as a drug or a tool compound in biochemical assays.

The industrial applications of CAS No: 2613388-71-7 extend beyond pharmaceuticals into materials science and agrochemicals. The cyclobutane motif is known for its stability and resistance to thermal degradation, making it suitable for use in high-performance polymers or specialty coatings. Furthermore, derivatives of this compound have been explored as intermediates in the synthesis of herbicides and fungicides due to their ability to interfere with essential metabolic pathways in plants.

Future research directions for 2-methylcyclobutane-1,3-diol may focus on expanding its stereochemical diversity through novel synthetic strategies. The development of enantioselective catalysts could enable the production of single-enantiomer or enantiomerically enriched mixtures, which would be valuable for drug development purposes. Additionally, exploring its applications in green chemistry could lead to more environmentally friendly synthetic routes that minimize waste and energy consumption.

In conclusion,2-methylcyclobutane-1,3-diol, Mixture of diastereomers (CAS No: 2613388-71-7), is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features make it an attractive candidate for further investigation in pharmaceuticals, materials science, and agrochemicals. As research continues to uncover new applications and synthetic methodologies for this compound, its importance is likely to grow in both academic and industrial settings.